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Abstract

Dimethylammonium dimethylcarbamate (DIMCARB) is a versatile ionic liquid renowned for
its unique characteristic as a "switchable polarity” solvent. This technical guide provides a
comprehensive overview of the polarity and solvent properties of DIMCARB, intended to
support its application in research, chemical synthesis, and drug development. This document
details the physicochemical properties of DIMCARB, explains the mechanism of its polarity
switching, and provides experimental protocols for its synthesis and the characterization of its
solvent properties.

Introduction

Dimethylammonium dimethylcarbamate, often abbreviated as DIMCARB, is a salt formed
from the reaction of dimethylamine and carbon dioxide. It exists in a dynamic equilibrium,
behaving as an ionic liquid at lower temperatures and dissociating into its neutral, gaseous
components at elevated temperatures. This reversible nature underpins its utility as a
switchable ionic liquid (SIL) or switchable polarity solvent (SPS), offering significant advantages
in reaction engineering, separations, and extractions by enabling facile product separation and
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solvent recovery. Understanding the polarity and solvent characteristics of DIMCARB is
paramount to leveraging its full potential in various scientific applications.

Physicochemical and Polarity Data

The solvent properties of DIMCARB are intrinsically linked to its molecular structure and the
equilibrium between its ionic and non-ionic forms. A summary of its key physicochemical and
polarity parameters is presented below.

Table 1: Physicochemical and Polarity Properties of Dimethylammonium Dimethylcarbamate

Property Value Reference

Physical Properties

Molecular Formula CsH14N202 [11[2]

Molecular Weight 134.18 g/mol [1][2]
Clear, colorless to light yellow

Appearance o [1]
liquid

Density 1.05 g/mL at 25 °C [1]

Boiling Point 60-61 °C (dissociates) [1]

Refractive Index (n20/D) 1.454 [1]

Polarity Parameters

Dimroth-Reichardt E_T(30) 57.2 kcal/mol [3]
Normalized E_T"N 0.82 [3]
Solubility

Water Soluble

Chloroform Sparingly soluble

Methanol Slightly soluble

The "Switchable Polarity" Mechanism
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The defining characteristic of DIMCARB is its ability to switch between a high-polarity ionic
state and a low-polarity mixture of neutral molecules. This transition is governed by a
temperature-dependent chemical equilibrium.

At temperatures below 60 °C, two molecules of dimethylamine react with one molecule of
carbon dioxide to form the ionic salt, dimethylammonium dimethylcarbamate. In this state, it
is a polar, ionic liquid.

Formation of DIMCARB (lonic, High Polarity State): 2 (CHs)2NH + CO2 =
[(CH3)2NH2]*[(CH3)2NCOO]~-

Upon heating to temperatures above 60 °C, the equilibrium shifts to the left, and the ionic salt
dissociates back into gaseous dimethylamine and carbon dioxide. This mixture of non-polar
gases represents the low-polarity state. This reversible transformation allows for the solvent's
polarity to be "switched" on and off by simply adjusting the temperature.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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